Cas no 88103-59-7 (13-Docosenoic acid,2-octyldodecyl ester, (13Z)-)

13-Docosenoic acid,2-octyldodecyl ester, (13Z)- structure
88103-59-7 structure
Product Name:13-Docosenoic acid,2-octyldodecyl ester, (13Z)-
CAS No:88103-59-7
MF:C42H82O2
MW:619.099294185638
CID:709200
PubChem ID:57478457
Update Time:2025-04-19

13-Docosenoic acid,2-octyldodecyl ester, (13Z)- Chemical and Physical Properties

Names and Identifiers

    • 13-Docosenoic acid,2-octyldodecyl ester, (13Z)-
    • 3-CHLOROTHIOPHEN E-2-CARBOXYLIC ACID METHYL ESTER
    • icosan-9-yl docos-13-enoate
    • octyldodecyl erucate,2-octyldodecyl erucate,2-octyldodecyl 13-docosenoate
    • 2-Octyldodecanol cis-13-docosenoate
    • UNII-D4N66T98C2
    • Pelemol EE
    • D4N66T98C2
    • Octyldodecyl erucate [INCI]
    • 88103-59-7
    • Erucic acid 2-octyldodecyl ester
    • SCHEMBL2207698
    • 2-octyldodecyl erucate
    • 13-Docosenoic acid, 2-octyldodecyl ester, (13Z)-
    • EOD
    • Inchi: 1S/C42H82O2/c1-4-7-10-13-16-18-19-20-21-22-23-24-25-26-27-28-30-33-36-39-42(43)44-40-41(37-34-31-15-12-9-6-3)38-35-32-29-17-14-11-8-5-2/h20-21,41H,4-19,22-40H2,1-3H3/b21-20-
    • InChI Key: WRUPARRPRIVURX-MRCUWXFGSA-N
    • SMILES: O(C(CCCCCCCCCCC/C=C\CCCCCCCC)=O)CC(CCCCCCCC)CCCCCCCCCC

Computed Properties

  • Exact Mass: 618.63148185g/mol
  • Monoisotopic Mass: 618.63148185g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 38
  • Complexity: 568
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 19.4
  • Topological Polar Surface Area: 26.3Ų
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